Cas no 647025-77-2 (4H-3,1-Benzothiazine, 6-fluoro-4-(phenylmethylene)-, (4Z)-)

• Product Name: 4H-3,1-Benzothiazine, 6-fluoro-4-(phenylmethylene)-, (4Z)-
• CAS No: 647025-77-2
• MF: C₁₅H₁₀FNS
• MW: 255.310005664825
• CID: 418083
• PubChem ID: 71379012
• Update Time: 2025-04-19

4H-3,1-Benzothiazine, 6-fluoro-4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzothiazine, 6-fluoro-4-(phenylmethylene)-, (4Z)-
• 4-benzylidene-6-fluoro-3,1-benzothiazine
• 647025-77-2
• DTXSID50801605
• 4-Benzylidene-6-fluoro-4H-3,1-benzothiazine

• Inchi： 1S/C15H10FNS/c16-12-6-7-14-13(9-12)15(18-10-17-14)8-11-4-2-1-3-5-11/h1-10H
• InChI Key： KBFFHYAAKNCPDK-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(=CC=2C1=CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 255.0519
• Monoisotopic Mass: 255.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36